Norethynodrel Norethynodrel Norethynodrel is an oxo steroid.
A synthetic progestational hormone with actions and uses similar to those of PROGESTERONE. It has been used in the treatment of functional uterine bleeding and ENDOMETRIOSIS. As a contraceptive (CONTRACEPTIVE AGENTS), it has usually been administered in combination with MESTRANOL.
A synthetic progestational hormone with actions and uses similar to those of PROGESTERONE. It has been used in the treatment of functional uterine bleeding and endometriosis. As a contraceptive, it has usually been administered in combination with MESTRANOL.
Brand Name: Vulcanchem
CAS No.: 68-23-5
VCID: VC0126153
InChI: InChI=1S/C20H26O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,16-18,22H,4-12H2,2H3/t16?,17?,18?,19-,20-/m0/s1
SMILES: CC12CCC3C(C1CCC2(C#C)O)CCC4=C3CCC(=O)C4
Molecular Formula: C20H26O2
Molecular Weight: 298.4 g/mol

Norethynodrel

CAS No.: 68-23-5

Reference Standards

VCID: VC0126153

Molecular Formula: C20H26O2

Molecular Weight: 298.4 g/mol

Norethynodrel - 68-23-5

CAS No. 68-23-5
Product Name Norethynodrel
Molecular Formula C20H26O2
Molecular Weight 298.4 g/mol
IUPAC Name (13S,17R)-17-ethynyl-17-hydroxy-13-methyl-1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C20H26O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,16-18,22H,4-12H2,2H3/t16?,17?,18?,19-,20-/m0/s1
Standard InChIKey ICTXHFFSOAJUMG-SLHNCBLASA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=C3CCC(=O)C4
SMILES CC12CCC3C(C1CCC2(C#C)O)CCC4=C3CCC(=O)C4
Canonical SMILES CC12CCC3C(C1CCC2(C#C)O)CCC4=C3CCC(=O)C4
Colorform Crystals from aqueous methanol
White, crystalline
Melting Point 169.5 °C
170 °C
Description Norethynodrel is an oxo steroid.
A synthetic progestational hormone with actions and uses similar to those of PROGESTERONE. It has been used in the treatment of functional uterine bleeding and ENDOMETRIOSIS. As a contraceptive (CONTRACEPTIVE AGENTS), it has usually been administered in combination with MESTRANOL.
A synthetic progestational hormone with actions and uses similar to those of PROGESTERONE. It has been used in the treatment of functional uterine bleeding and endometriosis. As a contraceptive, it has usually been administered in combination with MESTRANOL.
Shelf Life Stable in air.
Solubility Very slightly soluble in water; freely soluble in chloroform; soluble in acetone; sparingly soluble in ethanol.
VERY SLIGHTLY SOL IN SOLVENT HEXANE
In double-distilled water, 0.65 mg/L
In water, 8.95 mg/L at 25 °C (est)
Synonyms 13-Methyl-17-ethynyl-17-hydroxy-1,2,3,4,6,7,8,9,11,12,13,14,16,17-tetradecahydro-15H-cyclopenta[a]phenanthren-3-one;17-Hydroxy-19-nor-17α-pregn-5(10)-en-20-yn-3-one; (17α)-17-hydroxy-19-Norpregn-5(10)-en-20-yn-3-one;
Vapor Pressure 4.98X10-9 mm Hg at 25 °C (est)
PubChem Compound 5702095
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator